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Compound Name: Sodium metatungstate

Cat. No.: B031386 Get Quote

Technical Support Center: Sodium
Metatungstate (SMT) Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

concentrated sodium metatungstate (SMT) solutions, with a focus on minimizing viscosity.

Frequently Asked Questions (FAQs)
Q1: What is sodium metatungstate (SMT) and why is it used?

Sodium metatungstate (SMT), also known as sodium polytungstate (SPT), is an inorganic salt

with the formula Na₆[H₂W₁₂O₄₀].[1] It is widely used to create high-density aqueous solutions

for density gradient centrifugation and sink-float analysis.[1] Key advantages of SMT solutions

include being non-toxic, non-flammable, odorless, and having a relatively low viscosity at high

concentrations compared to other heavy liquids.[1][2]

Q2: What are the primary factors that influence the viscosity of concentrated SMT solutions?

The viscosity of SMT solutions is primarily influenced by three main factors:

Concentration (Density): Viscosity increases exponentially with increasing concentration.[3]

[4] This is the most significant factor.
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Temperature: Viscosity is inversely related to temperature; as temperature increases,

viscosity decreases.[3][4][5]

pH: SMT solutions are most stable in a pH range of 2 to 4.[2][6] Deviations from this range

can affect the solution's stability and properties.

Q3: My SMT solution has become too viscous. What can I do?

High viscosity in SMT solutions can be addressed by:

Increasing the Temperature: Gently warming the solution can significantly reduce its

viscosity.

Dilution: Adding a small amount of distilled or deionized water will lower the concentration

and, therefore, the viscosity. Be mindful that this will also lower the density.

Centrifugation: For separation experiments, centrifugation can overcome the effects of high

viscosity.[7][8]

Q4: Can I reuse my sodium metatungstate solution?

Yes, SMT solutions are reusable.[1] To recover the solution after an experiment, particles can

be washed with distilled or deionized water, and the collected solution can be evaporated to the

desired density.[7]

Q5: What materials are compatible with SMT solutions?

It is recommended to use laboratory equipment made of glass, plastic, or 100% stainless steel

when working with SMT solutions.[8]
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Problem Possible Cause(s) Recommended Solution(s)

Solution is too viscous for my

application.

1. Concentration is too high. 2.

Temperature is too low.

1. Dilute the solution with a

small amount of distilled water

until the desired viscosity is

reached. Note that this will also

lower the density. 2. Gently

warm the solution. For every 5

K increase in temperature, a

noticeable decrease in

viscosity can be expected.[5]

[9] 3. For separations, use a

centrifuge to overcome

viscosity-related issues.[7][8]

The solution has turned blue or

yellowish.

The solution has come into

contact with a reducing agent.

This discoloration does not

typically affect the density or

quality of the solution. A few

drops of hydrogen peroxide

can be added to restore the

original color.[10]

The solution has turned

brownish.

Contamination with organic

materials.

Ensure all samples are free of

organic materials before

introducing them to the SMT

solution.[8]

A precipitate has formed in the

solution.

1. The sample contains soluble

calcium ions, forming insoluble

calcium metatungstate. 2. The

solution has been stored in a

glass container for an

extended period, leading to the

leaching of calcium ions from

the glass.

1. Wash samples thoroughly

with hot water to remove any

soluble calcium ions before

use.[8][11] 2. Filter the solution

using a 0.45 micrometer filter

to remove the precipitate.[8]

Crystals are forming in the

solution.

The solution is oversaturated,

possibly due to evaporation of

water.

Gently warm the solution to

redissolve the crystals. If

necessary, add a small amount

of distilled water. To prevent
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this, keep containers well-

sealed to avoid evaporation.

Data Presentation
Table 1: Viscosity of Aqueous Sodium Polytungstate Solutions as a Function of Density at 25°C

Density (g/cm³) Viscosity (mPa·s)*

~1.5 ~2

~2.0 ~4

~2.5 ~8

~2.8 ~16

~3.0 ~26

*Note: These are approximate values derived from graphical data presented in the literature.

[11][12] 1 mPa·s is the viscosity of pure water.

Experimental Protocols
Protocol 1: Preparation of a Sodium Metatungstate
Solution of a Specific Density

Materials:

Sodium metatungstate (solid)

Distilled or deionized water

Pyrex beaker

Magnetic stirrer and stir bar

Heating plate (optional)
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Hydrometer or density meter for calibration

Procedure:

1. Place the desired volume of distilled or deionized water into the beaker with a magnetic

stir bar.

2. While stirring, slowly add the solid sodium metatungstate powder in portions to the

water. Do not add water to the powder, as this can hinder dissolution.[8]

3. To expedite the dissolution of the solid, the solution can be gently warmed to no more than

60°C.[12]

4. Continue adding the solid until the target density is approached.

5. Allow the solution to cool to room temperature.

6. Measure the density using a calibrated hydrometer or density meter.

7. Adjust the density as needed:

To increase density, add more solid SMT.

To decrease density, add small increments of distilled or deionized water.

8. Once the desired density is achieved, filter the solution if any particulates are visible.

Protocol 2: Overcoming High Viscosity in Separations
using Centrifugation

Materials:

High-viscosity SMT solution

Sample to be separated

Centrifuge tubes compatible with the SMT solution and the centrifuge rotor

Laboratory centrifuge
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Procedure:

1. Prepare the sample and the SMT solution in the centrifuge tube as per the specific

experimental requirements.

2. Ensure the centrifuge is properly balanced by placing a tube with a solution of equal

weight opposite the sample tube.

3. Place the tubes in the centrifuge.

4. Centrifuge the mixture at a speed and for a duration appropriate for the desired

separation. The centrifugal force will overcome the high viscosity, allowing for efficient

separation of components based on their density.

5. After centrifugation, carefully remove the tube. The separated components should be

clearly visible as distinct layers or pellets.

Visualizations
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Caption: Factors influencing the viscosity of SMT solutions.
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Caption: Workflow for troubleshooting high viscosity in SMT solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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